Cas no 2381620-19-3 (4,5-dichloro-1-(3R,4S)-4-fluorooxolan-3-yl-1H-imidazole)
4,5-dichloro-1-(3R,4S)-4-fluorooxolan-3-yl-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dichloro-1-(3R,4S)-4-fluorooxolan-3-yl-1H-imidazole
- 2381620-19-3
- F1912-2935
- AKOS040801784
- 4,5-dichloro-1-[(3R,4S)-4-fluorooxolan-3-yl]-1H-imidazole
-
- Inchi: 1S/C7H7Cl2FN2O/c8-6-7(9)12(3-11-6)5-2-13-1-4(5)10/h3-5H,1-2H2/t4-,5-/m1/s1
- InChI Key: NTKXODXYHXZDLN-RFZPGFLSSA-N
- SMILES: ClC1=C(N=CN1[C@@H]1COC[C@H]1F)Cl
Computed Properties
- Exact Mass: 223.9919464g/mol
- Monoisotopic Mass: 223.9919464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 27Ų
4,5-dichloro-1-(3R,4S)-4-fluorooxolan-3-yl-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1912-2935-0.25g |
4,5-dichloro-1-[(3R,4S)-4-fluorooxolan-3-yl]-1H-imidazole |
2381620-19-3 | 95%+ | 0.25g |
$302.0 | 2023-09-06 | |
| Life Chemicals | F1912-2935-0.5g |
4,5-dichloro-1-[(3R,4S)-4-fluorooxolan-3-yl]-1H-imidazole |
2381620-19-3 | 95%+ | 0.5g |
$318.0 | 2023-09-06 | |
| Life Chemicals | F1912-2935-1g |
4,5-dichloro-1-[(3R,4S)-4-fluorooxolan-3-yl]-1H-imidazole |
2381620-19-3 | 95%+ | 1g |
$335.0 | 2023-09-06 | |
| Life Chemicals | F1912-2935-2.5g |
4,5-dichloro-1-[(3R,4S)-4-fluorooxolan-3-yl]-1H-imidazole |
2381620-19-3 | 95%+ | 2.5g |
$670.0 | 2023-09-06 | |
| Life Chemicals | F1912-2935-5g |
4,5-dichloro-1-[(3R,4S)-4-fluorooxolan-3-yl]-1H-imidazole |
2381620-19-3 | 95%+ | 5g |
$1005.0 | 2023-09-06 | |
| Life Chemicals | F1912-2935-10g |
4,5-dichloro-1-[(3R,4S)-4-fluorooxolan-3-yl]-1H-imidazole |
2381620-19-3 | 95%+ | 10g |
$1407.0 | 2023-09-06 |
4,5-dichloro-1-(3R,4S)-4-fluorooxolan-3-yl-1H-imidazole Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 4,5-dichloro-1-(3R,4S)-4-fluorooxolan-3-yl-1H-imidazole
Recent Advances in the Study of 4,5-Dichloro-1-((3R,4S)-4-Fluorooxolan-3-yl)-1H-imidazole (CAS: 2381620-19-3)
The compound 4,5-dichloro-1-((3R,4S)-4-fluorooxolan-3-yl)-1H-imidazole (CAS: 2381620-19-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole core and fluorinated oxolane moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development, particularly in the areas of antiviral and anticancer therapies.
One of the key breakthroughs in the synthesis of 4,5-dichloro-1-((3R,4S)-4-fluorooxolan-3-yl)-1H-imidazole involves the use of stereoselective fluorination techniques to achieve the desired (3R,4S) configuration. Researchers have optimized the reaction conditions to improve yield and purity, making the compound more accessible for further biological evaluation. The fluorinated oxolane ring has been identified as a critical structural feature that enhances the compound's metabolic stability and bioavailability, addressing common challenges in drug development.
In terms of biological activity, recent in vitro studies have revealed that 4,5-dichloro-1-((3R,4S)-4-fluorooxolan-3-yl)-1H-imidazole exhibits potent inhibitory effects against specific viral proteases, suggesting its potential as an antiviral agent. Additionally, preliminary data indicate that the compound may interfere with key signaling pathways in cancer cells, leading to apoptosis and reduced proliferation. These findings have spurred further investigations into its mechanism of action and potential synergies with existing therapeutics.
Despite these promising results, challenges remain in translating the compound's activity into clinical applications. Current research is focused on addressing issues related to toxicity, pharmacokinetics, and formulation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the development of this compound and its derivatives. The ongoing studies aim to establish a robust preclinical profile, paving the way for future clinical trials.
In conclusion, 4,5-dichloro-1-((3R,4S)-4-fluorooxolan-3-yl)-1H-imidazole represents a compelling candidate for further exploration in drug discovery. Its unique structural features and demonstrated biological activities highlight its potential to address unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and bringing it closer to clinical application.
2381620-19-3 (4,5-dichloro-1-(3R,4S)-4-fluorooxolan-3-yl-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)